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Compound of Interest

Compound Name: SR12343

Cat. No.: B3025790 Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Introduction
SR12343 is a novel small molecule that acts as a potent and selective inhibitor of the IKK/NF-

κB signaling pathway.[1][2][3] It functions as a mimetic of the NEMO-binding domain (NBD),

effectively disrupting the interaction between IKKβ and NEMO (IKKγ).[2][3] This inhibition of the

IKK complex prevents the subsequent activation of NF-κB, a key transcription factor involved in

inflammatory responses, cellular senescence, and cell survival. Preclinical studies have

demonstrated that SR12343 can suppress inflammation and reduce markers of cellular

senescence in various mouse models, suggesting its therapeutic potential in age-related

diseases and inflammatory conditions.

These application notes provide detailed protocols for the formulation and intraperitoneal (IP)

administration of SR12343 in mice, based on established research.
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Property Value Source

CAS Number 2055101-86-3

Molecular Formula C15H15BrClN3O

Molecular Weight 368.66 g/mol

Mechanism of Action
IKK/NF-κB inhibitor; disrupts

IKKβ-NEMO interaction

IC50
11.34 µM (TNF-α-mediated

NF-κB activation)

Solubility Data
SR12343 is a crystalline solid with the following reported solubilities:

Solvent Solubility Notes

DMSO 30 mg/mL or 100 mg/mL

Ultrasonic assistance may be

required. Use newly opened

DMSO as it is hygroscopic.

DMF 30 mg/mL

Ethanol 30 mg/mL

In Vivo Formulation and Dosing
A common formulation for the intraperitoneal administration of SR12343 in mice has been

reported as a mixture of DMSO, Tween 80, and water.
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Parameter Value Source

Vehicle
10% DMSO, 10% Tween 80,

80% Water

Reported Dosage 10 mg/kg to 30 mg/kg

Administration Route Intraperitoneal (IP) Injection

Dosing Frequency Three times per week

Experimental Protocols
Protocol 1: Preparation of SR12343 Formulation for
Intraperitoneal Injection
This protocol describes the preparation of a 100 mL stock solution of SR12343 at a

concentration suitable for a 30 mg/kg dose in mice.

Materials:

SR12343 powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Tween 80 (Polysorbate 80), sterile

Sterile Water for Injection

Sterile conical tubes (15 mL and 50 mL)

Sterile syringes and needles

Vortex mixer

Ultrasonic bath (optional)

Procedure:
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Calculate the required amount of SR12343: For a target dose of 30 mg/kg in a 25g mouse,

with an injection volume of 100 µL (0.1 mL), the required concentration is 7.5 mg/mL.

Dissolve SR12343 in DMSO:

Weigh the required amount of SR12343 powder and place it in a sterile 15 mL conical

tube.

Add 10 mL of sterile DMSO to the tube.

Vortex thoroughly for 1-2 minutes until the powder is completely dissolved. Gentle

warming or sonication may be used to aid dissolution if necessary.

Add Tween 80:

To the SR12343/DMSO solution, add 10 mL of sterile Tween 80.

Vortex the mixture vigorously for 1 minute until it is homogeneous.

Add Water:

Transfer the DMSO/Tween 80 mixture to a 50 mL sterile conical tube.

Slowly add 80 mL of sterile Water for Injection to the mixture while vortexing to prevent

precipitation.

Final Mixture:

The final formulation will be a clear solution of SR12343 in 10% DMSO, 10% Tween 80,

and 80% water.

Store the formulation at 4°C for short-term use (days to weeks) or at -20°C for long-term

storage (months).

Protocol 2: Intraperitoneal Administration of SR12343 to
Mice
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This protocol outlines the procedure for the safe and effective intraperitoneal injection of the

prepared SR12343 formulation into mice.

Materials:

Prepared SR12343 formulation

Mice (e.g., C57BL/6J)

Insulin syringes with 28-30 gauge needles

Appropriate animal handling and restraint devices

70% ethanol for disinfection

Procedure:

Animal Preparation:

Properly restrain the mouse, ensuring the head is tilted downwards to move the abdominal

organs away from the injection site.

Locate the injection site in the lower right or left abdominal quadrant.

Injection:

Swab the injection site with 70% ethanol.

Insert the needle at a 15-30 degree angle into the peritoneal cavity, being careful to avoid

puncturing the internal organs.

Slowly inject the calculated volume of the SR12343 formulation.

Withdraw the needle and return the mouse to its cage.

Monitoring:

Monitor the animal for any signs of distress or adverse reactions post-injection.
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Caption: Mechanism of SR12343 in the NF-κB signaling pathway.

Experimental Workflow for In Vivo Study
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Caption: Workflow for a typical in vivo study using SR12343.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

